Difluoromethanediol; hexafluoropropane-1,2-diol
Overview
Description
GALDEN ™ HT70: is a perfluoropolyether (PFPE) heat transfer fluid known for its excellent dielectric properties, high chemical stability, and ability to operate at a wide range of temperatures. It is part of the GALDEN ™ HT series, which includes fluids with boiling points ranging from 55°C to 270°C .
Preparation Methods
Synthetic Routes and Reaction Conditions: GALDEN ™ HT70 is synthesized through the polymerization of hexafluoropropylene oxide. The process involves the use of specific catalysts and controlled reaction conditions to achieve the desired molecular weight and properties .
Industrial Production Methods: The industrial production of GALDEN ™ HT70 involves large-scale polymerization reactors where hexafluoropropylene oxide is polymerized under controlled conditions. The resulting polymer is then purified and fractionated to obtain the desired boiling point and viscosity .
Chemical Reactions Analysis
Types of Reactions: GALDEN ™ HT70 is chemically inert and does not undergo typical organic reactions such as oxidation, reduction, or substitution. Its stability is due to the absence of hydrogen atoms in its structure, making it resistant to reactions with hydrocarbon-based compounds .
Common Reagents and Conditions: Due to its inert nature, GALDEN ™ HT70 does not react with common reagents under standard conditions. It remains stable even in aggressive chemical environments .
Major Products Formed: Since GALDEN ™ HT70 is chemically inert, it does not form any significant reaction products under normal conditions .
Scientific Research Applications
Chemistry: In chemistry, GALDEN ™ HT70 is used as a heat transfer fluid in various applications, including semiconductor wafer etching, ion implantation, and chemical processing .
Biology: In biological research, GALDEN ™ HT70 is utilized in recirculating chillers and other cooling systems to maintain precise temperature control .
Medicine: In the medical field, GALDEN ™ HT70 is employed in pharmaceutical freeze-drying processes due to its excellent thermal stability and non-toxicity .
Industry: Industrially, GALDEN ™ HT70 is used in aviation heat transfer systems, space simulation, and supercomputer cooling systems. Its high dielectric strength and chemical inertness make it suitable for these demanding applications .
Mechanism of Action
Mechanism: The mechanism by which GALDEN ™ HT70 exerts its effects is primarily through its physical properties. Its high thermal conductivity and low viscosity enable efficient heat transfer, while its chemical inertness ensures stability in various environments .
Molecular Targets and Pathways: GALDEN ™ HT70 does not interact with specific molecular targets or pathways due to its inert nature. Its effects are purely physical, providing reliable heat transfer without chemical interactions .
Comparison with Similar Compounds
- GALDEN ™ HT55
- GALDEN ™ HT80
- GALDEN ™ HT110
- GALDEN ™ HT135
- GALDEN ™ HT170
- GALDEN ™ HT200
- GALDEN ™ HT230
- GALDEN ™ HT270
Properties
Molecular Formula |
C4H4F8O4 |
|---|---|
Molecular Weight |
268.06 g/mol |
IUPAC Name |
difluoromethanediol;1,1,2,3,3,3-hexafluoropropane-1,2-diol |
InChI |
InChI=1S/C3H2F6O2.CH2F2O2/c4-1(10,2(5,6)7)3(8,9)11;2-1(3,4)5/h10-11H;4-5H |
InChI Key |
SQSFKAYYBLZEBX-UHFFFAOYSA-N |
Canonical SMILES |
C(C(O)(F)F)(C(F)(F)F)(O)F.C(O)(O)(F)F |
Origin of Product |
United States |
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